Cas no 701-85-9 (N-(3-fluoro-4-methylphenyl)formamide)

• Product Name: N-(3-fluoro-4-methylphenyl)formamide
• CAS No: 701-85-9
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 1741835
• PubChem ID: 237242
• Update Time: 2025-04-21

N-(3-fluoro-4-methylphenyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)formamide
• AC1Q6QS4
• NSC40553
• 3-Fluor-4-methyl-formanilid
• AKOS014324821
• AC1L5YDK
• N-(3-Fluoro-4-methyl-phenyl)-formamide
• AR-1J8560
• AC1Q6QS4; NSC40553; 3-Fluor-4-methyl-formanilid; AKOS014324821; AC1L5YDK; N-(3-Fluoro-4-methyl-phenyl)-formamide; AR-1J8560;
• NSC-40553
• DTXSID60220383
• 701-85-9
• 5F2Z6K76WK
• UNII-5F2Z6K76WK
• p-Formotoluidide, 3'-fluoro-
• SCHEMBL2324287
• Formamide, N-(3-fluoro-4-methylphenyl)-
• N-(3-fluoro-4-methyl-phenyl)formamide
• NSC 40553

• Inchi： 1S/C8H8FNO/c1-6-2-3-7(10-5-11)4-8(6)9/h2-5H,1H3,(H,10,11)
• InChI Key： YKBURFJMNZJZBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC=O

Computed Properties

• Exact Mass: 153.05904
• Monoisotopic Mass: 153.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 296.8°C at 760 mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.558
• PSA: 29.1
• LogP: 2.41130